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Compound Focus: JWG-071

CAS No.: 2250323-50-1

Cat. No.: S531463

Get Quote

The table below summarizes the key quantitative data for JWG-071 from the supplier specifications.

Property Specification

CAS Number 2250323-50-1 [1] [2] [3]

Molecular Formula C₃₄H₄₄N₈O₃ [1] [2]

Molecular Weight 612.77 g/mol [1] [2]

Purity ≥98% (HPLC) [3]

Physical Description Light yellow to yellow (or white to beige) solid powder [1] [3]

Solubility in DMSO ~100 mg/mL (~163.2 mM) [1] or 2 mg/mL [3]

IC₅₀ (ERK5) 88 nM [1] [2] [4]

IC₅₀ (LRRK2) 109 nM [1] [2] [3]

Storage (Powder) -20°C [1] [2] or 2-8°C [3]

Storage (Solution) -80°C for long-term (6 months to 1 year); -20°C for short-term (1 month) [1] [2]
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Stock Solution Preparation

For in vitro applications, DMSO is the recommended solvent for preparing high-concentration stock

solutions [1] [2].

Typical Stock Concentration: 2 mg/mL to 100 mg/mL [1].

Step-by-Step Guide:
Calculate Mass: Determine the amount of JWG-071 powder needed for your desired stock

concentration and volume.
Weigh Powder: Accurately weigh the JWG-671 powder.

Dissolve in DMSO: Add the powder to a suitable vial and add the calculated volume of pure
DMSO.

Mix Thoroughly: Vortex or sonicate the mixture until the powder is fully dissolved, resulting in a
clear solution.

Aliquot and Store: Aliquot the stock solution into single-use vials to avoid repeated freeze-
thaw cycles. Store at -80°C for long-term stability.

Working Solution Formulations

For in vivo or cell-based studies, the DMSO stock solution must be further diluted into a physiologically

compatible solvent system. Below are three recommended formulations, with sequential mixing being

critical for success [1] [2].

Formulation 1: Aqueous Solution with Surfactant

Final Composition: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline [1] [2]
Preparation Example:

To make 1 mL of a 2 mg/mL working solution:
Add 100 µL of a 20 mg/mL DMSO stock solution to 400 µL of PEG300. Mix evenly.

Add 50 µL of Tween-80 to the mixture. Mix evenly.
Add 450 µL of saline to adjust the final volume. Mix thoroughly until the solution is clear [1].

Formulation 2: Aqueous Solution with Cyclodextrin

Final Composition: 10% DMSO + 90% (20% SBE-β-CD in Saline) [1]
Preparation Example:

To make 1 mL of a 2 mg/mL working solution:
Add 100 µL of a 20 mg/mL DMSO stock solution to 900 µL of a pre-prepared 20% SBE-β-CD in

saline solution. Mix evenly until clear [1].
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Formulation 3: Oil-Based Solution

Final Composition: 10% DMSO + 90% Corn Oil [1]
Preparation Example:

To make 1 mL of a 2 mg/mL working solution:
Add 100 µL of a 20 mg/mL DMSO stock solution to 900 µL of corn oil. Mix evenly until clear [1].

Troubleshooting Common Issues

Here are answers to frequently asked questions regarding JWG-071 solution preparation and use.

The powder won't dissolve completely in pure DMSO.

Possible Cause: The DMSO may be old and have absorbed water, reducing its solubility power, or
the solution may be saturated.

Solution: Ensure you are using fresh, anhydrous DMSO. Gently warming the vial with your hands or
a brief sonication in a warm water bath can help dissolve the compound. Do not heat excessively [1].

My working solution becomes cloudy when I add the DMSO stock to the aqueous solvents.

Possible Cause: The compound is precipitating out due to the rapid change in solvent environment.

This is a common challenge.
Solution: Follow the preparation order strictly. Always add the DMSO stock to the organic co-solvent

(PEG300) first and mix thoroughly before adding the surfactant (Tween-80) and finally the aqueous
phase (saline). This gradual dilution helps keep the compound in solution [1] [5].

I see a loss of activity in my cell assays after freezing and thawing my stock solution.

Possible Cause: JWG-071, like many compounds, can degrade upon repeated freeze-thaw cycles.
Solution: Always prepare single-use aliquots of your stock solution. Store them at -80°C and thaw

each aliquot only once. Avoid repeated freezing and thawing of the main stock vial [1] [2].

The experimental results are inconsistent between replicates.

Possible Cause: Inaccurate stock solution concentration due to poor weighing or dissolution, or

degradation of the working solution over time.
Solution:

Confirm the accuracy of your balance and pipettes.
Ensure the stock solution is fully dissolved and clear before use.
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Prepare fresh working solutions for each experiment and use them immediately. Do not store

diluted working solutions for extended periods [5].

Biological Context of JWG-071

To support your experimental design, the following diagram illustrates the primary signaling pathway

targeted by JWG-071 and its interaction with the Hedgehog/GLI pathway as identified in recent research

[4].

This visualization shows that JWG-071 inhibits ERK5, which is part of a pathway that can activate GLI

transcription factors, suggesting potential for combination therapy in cancers like melanoma [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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